1-(4,5-dimethoxy-2-nitrobenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine

• IUPAC Name: 1-[(4,5-dimethoxy-2-nitrophenyl)methyl]-4-[(2,4,5-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C23H31N3O7/c1-29-19-13-23(33-5)21(31-3)11-17(19)15-25-8-6-24(7-9-25)14-16-10-20(30-2)22(32-4)12-18(16)26(27)28/h10-13H,6-9,14-15H2,1-5H3
• InChI Key: XUYSDSDMQBPLEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1CN2CCN(CC2)CC3=CC(=C(C=C3[N+](=O)[O-])OC)OC)OC)OC
• Molecular Formula: C23H31N3O7
• Molecular Weight: 461.5 g/mol

Description

1-(4,5-dimethoxy-2-nitrobenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine, also known as N-(2,4,5-trimethoxybenzyl)-1-(4,5-dimethoxy-2-nitrophenyl)piperazine (DMNPBP), is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

DMNPBP acts as a selective agonist of the 5-HT2A receptor, which is a G protein-coupled receptor that is widely distributed in the brain. Activation of the 5-HT2A receptor by DMNPBP leads to the activation of intracellular signaling pathways, including the phospholipase C (PLC) pathway, which ultimately leads to the modulation of various physiological and pathological processes in the brain.
Biochemical and Physiological Effects:
DMNPBP has been shown to modulate various physiological and pathological processes in the brain, including neurotransmission, cognition, and mood regulation. DMNPBP has been found to enhance the release of various neurotransmitters, including serotonin, dopamine, and norepinephrine, which are involved in the regulation of mood, cognition, and behavior.

Advantages and Limitations for Lab Experiments

DMNPBP has several advantages for lab experiments, including its high selectivity for the 5-HT2A receptor, which makes it a valuable tool to study the receptor's function and potential therapeutic applications. However, DMNPBP has some limitations, including its low solubility in water, which can make it challenging to use in some experiments.

Future Directions

DMNPBP has shown potential applications in various fields of scientific research, including neuroscience, pharmacology, and medicinal chemistry. Some future directions for DMNPBP research include the development of more potent and selective agonists of the 5-HT2A receptor, the investigation of the receptor's role in various physiological and pathological processes, and the potential therapeutic applications of DMNPBP and related compounds. Additionally, the development of new synthetic methods for DMNPBP and related compounds could lead to the discovery of new compounds with improved properties and potential applications in various fields of scientific research.

Synthesis Methods

DMNPBP can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the condensation of 2,4,5-trimethoxybenzaldehyde with piperazine, followed by the reduction of the resulting Schiff base with sodium borohydride to obtain the corresponding amine. This amine is then coupled with 4,5-dimethoxy-2-nitrobenzyl chloride to yield the final product, DMNPBP.

Scientific Research Applications

DMNPBP has shown potential applications in various fields of scientific research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, DMNPBP has been used as a tool to study the function of the serotonin 5-HT2A receptor, which is involved in various physiological and pathological processes in the brain. DMNPBP has been found to be a selective agonist of the 5-HT2A receptor, which makes it a valuable tool to study the receptor's function and potential therapeutic applications.